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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610

In the demanding environment of research, diagnostics, and drug development, the durability
of equipment and experimental setups is paramount. The adhesives used in these settings
must withstand exposure to a wide array of chemicals. This guide provides a detailed
comparison of the chemical resistance of Permabond 910, a methyl cyanoacrylate adhesive,
against common laboratory solvents, and contrasts its performance with alternative adhesive

technologies.

Chemical Resistance Profile of Adhesives

The following table summarizes the chemical resistance of Permabond 910 and selected
alternative adhesives to common laboratory solvents. The data is presented as the percentage

of bond strength retained after prolonged immersion.
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Note: The performance of adhesives can be influenced by factors such as temperature,

exposure duration, and the specific formulation of the adhesive and solvent.[7]

In-Depth Analysis of Adhesive Performance

Permabond 910 and Cyanoacrylates:

Permabond 910, a methyl cyanoacrylate, demonstrates excellent resistance to non-polar

solvents such as gasoline and motor oil.[1][6] However, its performance significantly diminishes
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when exposed to polar solvents. Acetone is a known solvent for cyanoacrylates and will rapidly
dissolve the bond.[1][2] Alcohols like ethanol and isopropanol will cause a gradual deterioration
of the bond over several months.[1][2] Prolonged exposure to high humidity or water, especially
at elevated temperatures, is detrimental to the bond's integrity.[1]

Alternative Adhesives:

o Epoxies: One-component epoxies generally exhibit broader chemical resistance compared
to cyanoacrylates, showing good to excellent resistance against a range of polar and non-
polar solvents.[8] They are a suitable alternative for applications requiring long-term
durability in chemically aggressive environments.

 Silicones: Silicone adhesives are known for their excellent resistance to water and a wide
range of chemicals, although they may show swelling in the presence of some solvents.[9]
[10] They are particularly vulnerable to strong acids and certain organic solvents like
acetone.[3]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
accuracy and comparability. The primary method for evaluating the chemical resistance of
adhesives is through immersion testing, followed by mechanical strength testing.

ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical
Reagents

This standard outlines the procedure for exposing plastic materials (including cured adhesives)
to chemical reagents and evaluating the effect on their properties.

e Specimen Preparation: Adhesive bonds are prepared using standardized substrates (e.g.,
steel, aluminum) according to ASTM D1002 for lap shear specimens. The adhesive is
allowed to fully cure as per the manufacturer's instructions.

e Initial Strength Measurement: A set of control specimens is tested for their initial bond
strength (e.qg., lap shear strength) without chemical exposure.
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o Chemical Immersion: The test specimens are fully immersed in the selected laboratory
solvents for a specified duration (e.g., 1000 hours) and temperature (e.g., 22°C), as detailed
in the Permabond technical datasheet.[11]

o Post-Immersion Analysis: After immersion, the specimens are removed, gently wiped to
remove excess solvent, and allowed to condition back to ambient temperature.

o Final Strength Measurement: The bond strength of the immersed specimens is then
measured using the same method as the control group.

o Calculation of Strength Retention: The percentage of strength retention is calculated as:
(Final Bond Strength / Initial Bond Strength) x 100%

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the chemical resistance testing protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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